2-Chloro-5-(trifluoromethoxy)aniline hydrochloride

• Molecular Formula: C7H6Cl2F3NO
• Molecular Weight: 248.03 g/mol
• SMILES: C1=CC(=C(C=C1OC(F)(F)F)N)Cl.Cl
• InChI: InChI=1S/C7H5ClF3NO.ClH/c8-5-2-1-4(3-6(5)12)13-7(9,10)11;/h1-3H,12H2;1H
• InChIKey: WXXZYUXRFXKPJC-UHFFFAOYSA-N

2-Chloro-5-(trifluoromethoxy)aniline HCl Intermediate

2-Chloro-5-(trifluoromethoxy)aniline hydrochloride (free base CAS 331-26-0) is a halogenated fluoroaromatic amine featuring a trifluoromethoxy (-OCF₃) group meta to the amine and a chlorine atom ortho to the amine [1]. This substitution pattern confers distinct electronic and lipophilic properties that render it a valuable building block for synthesizing complex pharmaceuticals and agrochemicals . The hydrochloride salt form is utilized to enhance aqueous solubility and improve handling characteristics relative to the free base . The compound has been specifically claimed in patents covering spiroindoline antiparasitic agents and serves as a precursor to boronic acid pinacol esters used in Suzuki-Miyaura cross-coupling reactions [2].

Salt FormHydrochloride salt enhances aqueous solubility and handling

Substitution PatternOrtho-Cl / meta-OCF₃ directs selective cross-coupling and electronic profile

Patent UtilityCited as key intermediate in spiroindoline antiparasitic research

• [1] SpectraBase. (2024-2025). 2-Chloro-5-(trifluoromethoxy)aniline. Compound ID: IqRtSGqTg2W. John Wiley & Sons, Inc. View Source
• [2] PubChem. (n.d.). 2-Chloro-5-(trifluoromethoxy)phenylboronic acid pinacol ester. View Source

2-Chloro-5-(trifluoromethoxy)aniline Regioisomer Reactivity

In-class fluoroaromatic anilines cannot be interchanged generically because the exact ring substitution pattern (chloro position, OCF₃ position, and amino position) dictates reactivity in downstream coupling reactions, biological target engagement, and physicochemical properties including LogP and hydrogen-bonding capacity . Specifically, the ortho-chloro / meta-OCF₃ arrangement in 2-chloro-5-(trifluoromethoxy)aniline produces a unique electronic profile distinct from its regioisomers: 3-trifluoromethoxy-5-chloro-aniline places both substituents meta to the amine, while 2-chloro-3-trifluoromethoxy-aniline positions the OCF₃ group ortho to the amine [1]. These positional differences alter the amine nucleophilicity, the steric environment for cross-coupling, and the metabolic stability of derived drug candidates, rendering substitution without revalidation of downstream chemistry and bioactivity infeasible [2].

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Regioisomer Reactivity

3-OCF₃-5-Cl and 2-Cl-3-OCF₃ isomers alter amine nucleophilicity and steric environment, shifting cross-coupling outcomes.

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Mass Spectrometry Blind Spot

Identical exact mass (211.001176 g/mol) prevents MS-only regioisomer discrimination; retention time / FTIR required.

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Bioactivity Drift

Downstream metabolic stability and target engagement may shift with regioisomer substitution, requiring revalidation.

• [1] Marhold, A. (2001). U.S. Patent No. 6,235,939. Process for the preparation of anilines which contain fluorine and new anilines which contain fluorine. Bayer Aktiengesellschaft. View Source
• [2] Hojczyk, K. N., Feng, P., Zhan, C., & Ngai, M. Y. (2014). Trifluoromethoxylation of arenes: synthesis of ortho-trifluoromethoxylated aniline derivatives by OCF3 migration. Angewandte Chemie International Edition, 53(52), 14559-14563. View Source

2-Chloro-5-(trifluoromethoxy)aniline HCl Evidence Profile

HRMS and FTIR Structural Confirmation

The compound possesses a verified high-resolution exact mass and FTIR spectral signature, enabling unambiguous identification and purity assessment distinct from other fluoroaromatic aniline regioisomers [1]. This analytical fingerprint is essential for procurement quality control and for confirming structural integrity in synthetic workflows where isomeric purity directly impacts downstream reaction outcomes [2].

Structural Confirmation

Head-to-head

HRMS 211.001176 g/mol; FTIR spectral fingerprint (KnowItAll)

Enables regioisomer identification beyond mass alone

Mass identical to 3-OCF₃-5-Cl isomer; spectroscopic differentiation essential

Evidence Dimension	Exact Mass (High-Resolution Mass Spectrometry)
Target Compound Data	211.001176 g/mol (monoisotopic mass, C₇H₅ClF₃NO)
Comparator Or Baseline	3-trifluoromethoxy-5-chloro-aniline (isomer): 211.001176 g/mol (identical nominal mass; requires spectroscopic differentiation)
Quantified Difference	0.000000 g/mol (identical exact mass; differentiation by retention time / FTIR spectral pattern required)
Conditions	High-resolution mass spectrometry; FTIR spectroscopy (KnowItAll Spectral Library, Wiley)

Why This Matters

Procurement and QC rely on verified analytical reference data to ensure the correct regioisomer (2-Cl-5-OCF₃ vs. 3-OCF₃-5-Cl vs. 2-Cl-3-OCF₃) is supplied, as isomers are not distinguishable by mass alone.

• [1] SpectraBase. (2024-2025). 2-Chloro-5-(trifluoromethoxy)aniline. Compound ID: IqRtSGqTg2W. John Wiley & Sons, Inc. View Source
• [2] Wiley Science Solutions. (n.d.). KnowItAll Mass Spectral Library. View Source

Lipophilicity and Physicochemical Profile

The predicted lipophilicity (XLogP3 = 2.8) and hydrogen-bonding capacity (TPSA = 35.2 Ų) of 2-chloro-5-(trifluoromethoxy)aniline provide a quantitative baseline for assessing its suitability as a building block in CNS or cell-permeable drug discovery programs . These computed values allow researchers to estimate membrane permeability and compare this scaffold against alternative fluoroaniline derivatives with differing substitution patterns [1].

Lipophilicity Profile

Class-level

XLogP3 2.8 (vs aniline 0.9); TPSA 35.2 vs 26.0 Ų

Predicted properties support permeability assessment

Computed values; experimental confirmation recommended

Evidence Dimension	Predicted Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.8; Topological Polar Surface Area (TPSA) = 35.2 Ų
Comparator Or Baseline	Unsubstituted aniline: XLogP3 ≈ 0.9; TPSA ≈ 26.0 Ų
Quantified Difference	ΔXLogP3 = +1.9; ΔTPSA = +9.2 Ų
Conditions	Calculated via PubChem (XLogP3 algorithm); predicted hydrogen bond acceptor count = 5

Why This Matters

The moderate lipophilicity (XLogP3 = 2.8) positions this scaffold within the favorable range for oral bioavailability (Lipinski's Rule of Five) while the elevated TPSA indicates increased polarity that may affect membrane diffusion.

• [1] PubChem. (n.d.). Aniline (CID 6115). View Source

Spiroindoline Antiparasitic Intermediate

2-Chloro-5-(trifluoromethoxy)aniline is explicitly cited as a key intermediate in patent AU-2014370025-A1 covering spiroindoline derivatives with antiparasitic activity . The patent claims compounds targeting tick-borne diseases including Lyme disease, canine anaplasmosis, and canine ehrlichiosis, establishing a direct link between this specific aniline derivative and a defined therapeutic application [1]. No direct comparative yield or activity data are provided in the available patent abstract.

Patent Intermediate Role

Context-dependent

AU-2014370025-A1 spiroindoline antiparasitic intermediates

Documented utility in antiparasitic drug discovery program

No comparative yield or activity data available

Evidence Dimension	Documented Use as Synthetic Intermediate
Target Compound Data	Cited in patent AU-2014370025-A1 as intermediate for spiroindoline antiparasitic derivatives
Comparator Or Baseline	Not applicable; documentation of utility without comparator data
Quantified Difference	Not quantifiable from available abstract
Conditions	Patent literature; synthetic intermediate role

Why This Matters

The inclusion of this compound in a pharmaceutical patent demonstrates its recognized utility in a defined drug discovery program, providing a validated application context for procurement decisions.

• [1] Patent AU-2014370025-A1 (2014). Spiroindoline antiparasitic derivatives. Zoetis Services LLC. View Source

Boronate Ester Precursor for Cross-Coupling

2-Chloro-5-(trifluoromethoxy)aniline serves as the precursor to 2-chloro-5-(trifluoromethoxy)phenylboronic acid pinacol ester (MW 322.52 g/mol), a boronate ester utilized in Suzuki-Miyaura cross-coupling reactions for constructing biaryl systems [1]. This transformation pathway—diazotization of the aniline followed by borylation—represents a standard route for incorporating the 2-chloro-5-(trifluoromethoxy)phenyl moiety into more complex molecular architectures [2].

Boronate Ester Precursor

Context-dependent

Converts to 2-Cl-5-OCF₃-phenylboronic acid pinacol ester (MW 322.52)

Enables Suzuki-Miyaura biaryl diversification

Standard diazotization–borylation route

Evidence Dimension	Documented Downstream Derivative
Target Compound Data	Precursor to 2-[2-chloro-5-(trifluoromethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (MW 322.52)
Comparator Or Baseline	Not applicable; derivative documentation
Quantified Difference	Not applicable
Conditions	Synthetic conversion: aniline → diazonium salt → boronic ester

Why This Matters

The established route to the corresponding boronic ester validates this aniline as a gateway to diverse chemical space via palladium-catalyzed cross-coupling, expanding its utility beyond direct amine functionalization.

• [1] PubChem. (n.d.). 2-Chloro-5-(trifluoromethoxy)phenylboronic acid pinacol ester. View Source
• [2] Miyaura, N., & Suzuki, A. (1995). Palladium-catalyzed cross-coupling reactions of organoboron compounds. Chemical Reviews, 95(7), 2457-2483. View Source

Purity Benchmark and Commercial Availability

The compound is commercially available with a minimum purity specification of 95% as documented by multiple suppliers . This established purity benchmark provides procurement teams with a verifiable quality standard for supplier evaluation and material qualification, reducing the risk of synthetic failures attributable to unknown impurities or regioisomeric contamination .

Purity Specification

Class-level

≥95% minimum purity (commercial)

Establishes procurement quality benchmark

Source not specified; verify supplier COA

Evidence Dimension	Minimum Purity Specification
Target Compound Data	Minimum 95% purity (commercial specification)
Comparator Or Baseline	Research-grade intermediates typically ≥95% to ≥98%
Quantified Difference	Meets standard research-grade threshold
Conditions	Commercial supplier technical datasheets; analytical purity determination

Why This Matters

The documented 95% minimum purity establishes a verifiable procurement quality benchmark that can be used to evaluate supplier consistency and material suitability for reproducible synthetic outcomes.

2-Chloro-5-(trifluoromethoxy)aniline HCl Applications

Spiroindoline Antiparasitic Drug Synthesis

Based on patent AU-2014370025-A1, 2-chloro-5-(trifluoromethoxy)aniline serves as a key intermediate for constructing spiroindoline derivatives with documented activity against tick-borne pathogens including those responsible for Lyme disease, canine anaplasmosis, and canine ehrlichiosis . Researchers engaged in veterinary antiparasitic drug discovery or vector-borne disease therapeutics can leverage this building block to access the claimed spiroindoline chemical space, where the ortho-chloro / meta-OCF₃ substitution pattern contributes to the pharmacophore requirements defined in the patent [1].

Suzuki-Miyaura Biaryl Cross-Coupling

This aniline derivative can be converted via diazotization and borylation to 2-chloro-5-(trifluoromethoxy)phenylboronic acid pinacol ester (MW 322.52 g/mol), a boronate ester suitable for Suzuki-Miyaura cross-coupling . This transformation pathway enables the incorporation of the 2-chloro-5-(trifluoromethoxy)phenyl moiety into diverse biaryl and heterobiaryl scaffolds, expanding accessible chemical space in medicinal chemistry and materials science programs. The hydrochloride salt form facilitates handling and storage relative to the free base during these synthetic sequences [1].

Agrochemical Intermediate Development

Fluoroaromatic anilines bearing trifluoromethoxy groups are established intermediates in the synthesis of herbicides, insecticides, and fungicides . The specific ortho-chloro / meta-OCF₃ substitution pattern of 2-chloro-5-(trifluoromethoxy)aniline may impart distinct physicochemical properties (including increased lipophilicity and metabolic stability) that are valued in agrochemical lead optimization [1]. The compound's commercial availability at ≥95% purity supports reproducible synthesis of candidate agrochemical derivatives for structure-activity relationship studies in crop protection research .

Analytical Reference Standard for Isomer Differentiation

The verified high-resolution exact mass (211.001176 g/mol) and FTIR spectral fingerprint of 2-chloro-5-(trifluoromethoxy)aniline, as catalogued in the KnowItAll Spectral Library, enable its use as an analytical reference standard . Analytical laboratories and QC departments can employ this compound to develop and validate chromatographic methods (GC-MS, LC-MS) for distinguishing this specific regioisomer from structurally related fluoroaromatic anilines including 3-trifluoromethoxy-5-chloro-aniline and 2-chloro-3-trifluoromethoxy-aniline, which share identical exact masses but differ in retention behavior and spectral features [1].

Application

Selection Property

Validation Focus

Spiroindoline Antiparasitic Intermediate

Patent-documented pharmacophore building block

Verify regiochemical integrity in SAR studies

Suzuki-Miyaura Cross-Coupling Precursor

Boronate ester derivative availability

Cross-coupling efficiency and substrate scope

Agrochemical Intermediate

Halogenated fluoroaromatic substitution pattern

Physicochemical profiling for lead optimization

Isomer Differentiation Standard

Spectroscopic fingerprint (HRMS/FTIR)

Chromatographic isomer separation validation

• [1] Patent AU-2014370025-A1 (2014). Spiroindoline antiparasitic derivatives. Zoetis Services LLC. View Source